- Caffeine and theophylline as sustainable, biosourced NHC ligand precursors for efficient palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, Journal of Organometallic Chemistry, 2022, 978,
Cas no 90162-60-0 (1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
90162-60-0 structure
Product Name:1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:90162-60-0
MF:C11H16N4O2
MW:236.270341873169
MDL:MFCD00865151
CID:804346
PubChem ID:65681
Update Time:2024-03-01
1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,3,7-dihydro-1,3-dimethyl-7-(2-methylpropyl)-
- 1,3-dimethyl-7-(2-methylpropyl)purine-2,6-dione
- 1,3-Dimethyl-7-isobutyl-xanthine
- 7-isobutyl-1,3-dimethylxanthine
- 7-Isobutyltheophylline
- Isbufilina [INN-Spanish]
- Isbufylline
- Isbufylline [INN]
- Isbufyllinum [INN-Latin]
- TE-06
- Theophylline,7-isobutyl
- 1,3-Dimethyl-7-isobutylxanthine
- 3,7-Dihydro-1,3-dimethyl-7-(2-methylpropyl)-1H-purine-2,6-dione (ACI)
- 1,3-Dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- 1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
-
- MDL: MFCD00865151
- Inchi: 1S/C11H16N4O2/c1-7(2)5-15-6-12-9-8(15)10(16)14(4)11(17)13(9)3/h6-7H,5H2,1-4H3
- InChI Key: WHUWQSQEVISUMC-UHFFFAOYSA-N
- SMILES: O=C1N(C)C(=O)N(C)C2N=CN(C1=2)CC(C)C
Computed Properties
- Exact Mass: 236.12700
- Monoisotopic Mass: 236.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 58.4A^2
Experimental Properties
- Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 425°C at 760 mmHg
- Flash Point: 210.8°C
- Refractive Index: 1.625
- Solubility: Slightly soluble (5.9 g/l) (25 º C),
- PSA: 61.82000
- LogP: 0.08970
1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26476833-0.05g |
1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
90162-60-0 | 90% | 0.05g |
$189.0 | 2023-09-14 |
1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 2 d, 105 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium bromide , Polyethylene glycol Solvents: Dimethylformamide ; 3.5 h, reflux
Reference
- Improved synthesis of isbufylline, Zhongguo Yiyao Gongye Zazhi, 2001, 32(12), 534-535
Production Method 3
Reaction Conditions
Reference
- Xanthine derivatives and pharmaceutical compositions containing them, Belgium, , ,
1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Raw materials
1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Preparation Products
1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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